![molecular formula C16H18N4O2S B2646447 1-ethyl-6-(2-methoxybenzyl)-3-methyl-5-thioxo-1,4,5,6-tetrahydro-7H-pyrazolo[4,3-d]pyrimidin-7-one CAS No. 1031557-99-9](/img/structure/B2646447.png)
1-ethyl-6-(2-methoxybenzyl)-3-methyl-5-thioxo-1,4,5,6-tetrahydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
Description
The compound “1-ethyl-6-(2-methoxybenzyl)-3-methyl-5-thioxo-1,4,5,6-tetrahydro-7H-pyrazolo[4,3-d]pyrimidin-7-one” is a derivative of pyrido[2,3-d]pyrimidin-7-one . Pyrido[2,3-d]pyrimidin-7-one derivatives are known for their wide range of biological activities .
Synthesis Analysis
The synthesis of pyrido[2,3-d]pyrimidin-7-one derivatives involves several steps . For instance, when heated under reflux with MeONa in BuOH, 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, are transformed into pyrido[2,3-d]pyrimidin-5-one derivatives .Scientific Research Applications
Biomedical Applications
The compound belongs to the class of pyrido[2,3-d]pyrimidin-7(8H)-ones, which are known for their biomedical applications . These compounds are privileged heterocyclic scaffolds capable of providing ligands for several receptors in the body . The substitution pattern at C5 and C6 is usually responsible for the selectivity of one receptor with respect to another .
Antimicrobial Evaluation
Pyrazolo[4,3-d]pyrimidin-7-ones have been evaluated for their antimicrobial properties . Although the specific antimicrobial activity of this compound is not mentioned, it’s likely that it may have similar properties due to its structural similarity.
Inhibitory Effects
Some novel compounds in the pyrazolo[3,4-d]pyrimidine class have shown good inhibitory effects with IC50 values ranging from 0.057 ± 0.003–3.646 ± 0.203 μM . This suggests potential applications in areas where inhibition of certain biological processes is beneficial.
Potential Use in Cancer Treatment
Compounds similar to this have reached the market for the treatment of bladder cancer and urethral cancer . While there’s no direct evidence for this specific compound, it’s possible that it may have similar applications due to its structural similarity.
Antibiotic Applications
Some pyridopyrimidines have been used as antibiotics active against Gram-negative and some Gram-positive bacteria . This suggests potential antibiotic applications for this compound.
Potential Use in Drug Discovery
Due to their resemblance with DNA bases, pyridopyrimidines are considered privileged heterocyclic scaffolds for drug discovery . This compound, with its unique structure, could potentially be used in the development of new drugs.
properties
IUPAC Name |
1-ethyl-6-[(2-methoxyphenyl)methyl]-3-methyl-5-sulfanylidene-4H-pyrazolo[4,3-d]pyrimidin-7-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N4O2S/c1-4-20-14-13(10(2)18-20)17-16(23)19(15(14)21)9-11-7-5-6-8-12(11)22-3/h5-8H,4,9H2,1-3H3,(H,17,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PBJWOOJMOVOJNU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C(=N1)C)NC(=S)N(C2=O)CC3=CC=CC=C3OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-ethyl-6-(2-methoxybenzyl)-3-methyl-5-thioxo-1,4,5,6-tetrahydro-7H-pyrazolo[4,3-d]pyrimidin-7-one | |
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